Cas no 2680777-99-3 (5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid)

• Product Name: 5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid
• CAS No: 2680777-99-3
• MF: C₁₅H₁₀F₃NO₅S
• MW: 373.303813457489
• CID: 5624304
• PubChem ID: 165931472
• Update Time: 2025-06-09

5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid
• EN300-28301140
• 2680777-99-3
• 5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid

• Inchi： 1S/C15H10F3NO5S/c16-15(17,18)14(22)19-8-6-11(25-12(8)13(20)21)7-1-2-9-10(5-7)24-4-3-23-9/h1-2,5-6H,3-4H2,(H,19,22)(H,20,21)
• InChI Key： MNKSBGSDZGITKO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C1C=CC2=C(C=1)OCCO2)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 373.02317808g/mol
• Monoisotopic Mass: 373.02317808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 113Ų

Additional information on 5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid

5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic Acid (CAS No. 2680777-99-3): A Comprehensive Overview

5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid (CAS No. 2680777-99-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The combination of a thiophene ring, a 1,4-benzodioxin moiety, and a trifluoroacetamido group endows this molecule with a diverse range of biological activities and pharmacological properties.

The thiophene ring is a well-known heterocyclic structure that is widely used in the design of bioactive molecules due to its favorable electronic and steric properties. It is often incorporated into drug candidates to enhance their lipophilicity and improve their ability to cross biological membranes. In the case of 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid, the thiophene ring serves as a central scaffold that provides structural stability and contributes to the overall bioactivity of the molecule.

The 1,4-benzodioxin moiety is another key structural feature of this compound. This bicyclic system is known for its ability to modulate various biological processes, including receptor binding and enzyme inhibition. The presence of the 1,4-benzodioxin ring in 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid likely enhances its interactions with target proteins and contributes to its pharmacological profile.

The trifluoroacetamido group is a functional moiety that has been extensively studied for its impact on the physicochemical properties of organic molecules. Fluorine atoms are known for their strong electron-withdrawing effects and can significantly influence the reactivity and stability of compounds. In this context, the trifluoroacetamido group in 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid may play a crucial role in modulating its biological activity and improving its pharmacokinetic properties.

CAS No. 2680777-99-3 has been the subject of several recent studies aimed at elucidating its potential therapeutic applications. One notable area of research involves its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, preliminary studies have shown that this compound exhibits potent inhibitory activity against certain kinases and proteases, which are key targets in the treatment of various diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid has also been investigated for its potential as an anti-inflammatory agent. In vitro experiments have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. These findings suggest that this compound may have therapeutic potential in managing inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of CAS No. 2680777-99-3 have also been evaluated in preclinical studies. Results indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound shows good oral bioavailability and a reasonable half-life in animal models, which are important factors for its development as an oral therapeutic agent.

To further explore the therapeutic potential of 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid, several ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. These trials are focusing on various indications such as cancer therapy and inflammatory disease management. Early results from these trials are promising and suggest that this compound may offer significant benefits over existing treatments.

In conclusion, CAS No. 2680777-99-3, or 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid, represents a promising candidate for further development in the pharmaceutical industry. Its unique structural features and diverse biological activities make it an attractive target for researchers aiming to develop novel therapeutics for a range of diseases. As more data from ongoing studies become available, it is likely that this compound will continue to attract significant attention from both academic and industrial sectors.